molecular formula C10H11N3O2 B1167036 3,7-Dihydroxy-7-ethylcholanoic acid CAS No. 124729-57-3

3,7-Dihydroxy-7-ethylcholanoic acid

Cat. No.: B1167036
CAS No.: 124729-57-3
Attention: For research use only. Not for human or veterinary use.
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Description

3,7-Dihydroxy-7-ethylcholanoic acid is a synthetic bile acid derivative characterized by a hydroxyl group at the 3α-position, a hydroxyl group at the 7-position, and an ethyl substituent at the 7-carbon (). This structural modification distinguishes it from natural bile acids, which typically lack alkyl side chains at the 7-position. The compound is part of the ursodeoxycholic acid (UDCA) analog family, designed to enhance metabolic stability or receptor binding properties compared to endogenous bile acids .

Properties

CAS No.

124729-57-3

Molecular Formula

C10H11N3O2

Synonyms

3,7-dihydroxy-7-ethylcholanoic acid

Origin of Product

United States

Comparison with Similar Compounds

Core Structural Features

The cholanoic acid backbone (24-carbon steroid nucleus) is shared among all bile acids. Key differences arise in hydroxylation patterns and substituents:

Compound Name Substituents/Modifications Hydroxylation Positions Molecular Formula Key References
3,7-Dihydroxy-7-ethylcholanoic acid 7-Ethyl group 3α, 7α C₂₆H₄₄O₅
Chenodeoxycholic acid (CDCA) None 3α, 7α C₂₄H₄₀O₅
Ursodeoxycholic acid (UDCA) None 3α, 7β C₂₄H₄₀O₅
3,7-Dihydroxy-12-oxocholanoic acid 12-Keto group 3α, 7α C₂₄H₃₈O₅
3α,7α-Dihydroxy-7β-methylcholanoic acid 7β-Methyl group 3α, 7α C₂₅H₄₂O₅

Receptor Interactions and Therapeutic Potential

  • Farnesoid X Receptor (FXR): CDCA is a natural FXR agonist, regulating bile acid homeostasis.
  • TGR5 Receptor : UDCA and its analogs activate TGR5, a GPCR involved in glucose metabolism. Structural modifications at C7 could influence TGR5 binding efficacy .

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